1-(4-methoxybenzyl)-4-(4-methoxyphenyl)piperazine

• IUPAC Name: 1-(4-methoxyphenyl)-4-[(4-methoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C19H24N2O2/c1-22-18-7-3-16(4-8-18)15-20-11-13-21(14-12-20)17-5-9-19(23-2)10-6-17/h3-10H,11-15H2,1-2H3
• InChI Key: UUQLHRNUJXFYNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCN(CC2)C3=CC=C(C=C3)OC
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

1-(4-methoxybenzyl)-4-(4-methoxyphenyl)piperazine, also known as MeOPP, is a synthetic compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential applications in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases.

Scientific Research Applications

• Cardiotropic Activity :

  • Researchers have synthesized various 1-(methoxybenzyl)-4-{2-[(methoxybenzyl)amino]ethyl}piperazines, investigating their cardiotropic activity. The study found that these compounds, which are structurally related to 1-(4-methoxybenzyl)-4-(4-methoxyphenyl)piperazine, exhibited significant antiarrhythmic activity in aconitine and CaCl2 arrhythmia models (Mokrov et al., 2019).
  • Another study on similar compounds highlighted their effectiveness in cardiotropic actions, contributing to the development of potential antiarrhythmic drugs (Mokrov et al., 2019).

• Supramolecular Chemistry and Crystallography :

  • Research on 1-halobenzoyl-4-(2-methoxyphenyl)piperazines, related to the chemical , has contributed to understanding supramolecular assembly in crystallography. This study revealed variations in hydrogen-bonded assemblies based on structural differences (Chinthal et al., 2021).

• Cytotoxic and Anticancer Activity :

  • A study involving the synthesis of new Mannich bases with piperazines, including 1-(2-methoxyphenyl)piperazine, evaluated these compounds for cytotoxic/anticancer and carbonic anhydrase inhibitory effects. This research is crucial for drug development in cancer therapy (Gul et al., 2019).

• Bioactivity and Drug Development :

  • Various analogues of 1-[4-methoxy-3,5-dimethylbenzyl]-4-[3-(ethylamino)-2-pyridyl]piperazine hydrochloride were synthesized and evaluated for inhibition of HIV-1 reverse transcriptase, highlighting the potential of such compounds in antiviral drug development (Romero et al., 1994).

• Synthesis and Characterization for Receptor Studies :

  • The synthesis of "long-chain" 1-(2-methoxyphenyl)piperazine derivatives, incorporating environment-sensitive fluorescent moieties, was carried out for studying 5-HT(1A) receptors, demonstrating the application in neurochemical receptor analysis (Lacivita et al., 2009).

• Antibacterial Drug Design :

  • Piperazine-based benzothiazolyl-4-thiazolidinones, involving the key intermediate 1-(4-methoxyphenyl) piperazine, were synthesized and showed strong antibacterial effects, underscoring their potential in developing new antibacterial drugs (Patel & Park, 2014).